Cas no 180027-83-2 (Tetromycin A)

Tetromycin A structure

Product Name:Tetromycin A

CAS No:180027-83-2

Molecular Formula:C₃₅H₄₆O₆

Molecular Weight:562.73614

CID:851208

PubChem ID:76182291

Tetromycin A Properties

Names and Identifiers

- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)- (9CI)
- Kijanolide,8-demethyl-17,32-dideoxy-12,20-dimethyl-, 9-acetate
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,[1S-(1R*,4R*,4aR*,6aS*,7E,11E,12aS*,15S*,16aR*,20aR*,20bS*)]-
- Tetromycin A
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6a
- 180027-83-2
- (23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl) acetate
- CHEBI:201799
- (9CI)-(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)-4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione
- [(1S,3R,6R,7Z,11Z,13R,16S,17S,20S,21R,22S,23Z)-23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl] acetate
- InChIKey： UZJGZPDDMTVQTD-UHFFFAOYSA-N
- Inchi： InChI=1S/C36H48O6/c1-19-11-10-12-20(2)29-22(4)15-26-27(41-25(7)37)14-13-21(3)30(26)35(29,9)31(38)28-32(39)36(42-33(28)40)18-24(6)23(5)17-34(36,8)16-19/h12,15-17,21,24,26-27,29-30,39H,10-11,13-14,18H2,1-9H3
- SMILES： CC1CCC(OC(C)=O)C2C=C(C)C3\C(C)=C\CC\C(C)=C\C4(C)C=C(C)C(C)CC44OC(=O)C(=C4O)C(=O)C3(C)C12 |c:35,t:10,15,20,24|

Computed Properties

Exact Mass: 576.34508925g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 576.34508925g/mol
Heavy Atom Count: 42
Complexity: 1370
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 9
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 89.9Å²

Tetromycin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002241-2.5mg	18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione, 4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-, (1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)- (9CI)	180027-83-2	≥98%	2.5mg	$1149.00
A2B Chem LLC	AA95249-2.5mg	18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione, 4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-, (1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)- (9CI)	180027-83-2	≥98%	2.5mg	$892.00	2024-04-20
BioAustralis	BIA-T1180-0.50 mg	Tetromycin A	180027-83-2	>95%byHPLC	0.50mg	$302.00	2023-08-28
TRC	T309508-500µg	Tetromycin A	180027-83-2		500µg	$293.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-202359-500 µg	Tetromycin A,	180027-83-2	>99%	500µg	￥2,106.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci17862-1mg	Tetromycin A	180027-83-2	98%	1mg	￥3741.00	2023-09-09